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Compound of Interest

Compound Name: Epibromohydrin

Cat. No.: B142927

Epibromohydrin is a highly toxic, flammable, and corrosive chemical that requires strict
procedures for its handling and disposal to ensure the safety of laboratory personnel and
environmental protection.[1][2][3] Adherence to these guidelines is critical for minimizing risks
associated with this hazardous substance. This document provides essential safety and
logistical information for the proper disposal of epibromohydrin waste in a research and
development setting.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). Work should be conducted in a well-
ventilated area, preferably under a chemical fume hood.[1]

Required Personal Protective Equipment (PPE):
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PPE Item Specification

Chemical safety goggles or a face shield as
Eye/Face Protection described by OSHA's eye and face protection

regulations.[2]

Chemical-resistant gloves (e.g., butyl, viton, or
Skin Protection neoprene) and appropriate protective clothing to

prevent skin exposure.[2][4]

A respiratory protection program that meets
Respiratory Protection OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements should be in place.[2]

An eyewash station and a safety shower must
Additional Equipment be readily accessible in the immediate work
area.[2][5]

Step-by-Step Disposal Protocol

The disposal of epibromohydrin must be managed as hazardous waste, in strict accordance
with all local, state, and federal regulations.[2][3] Do not attempt to dispose of epibromohydrin
down the drain or with general laboratory trash.[1]

Step 1: Waste Identification and Segregation

o Labeling: Clearly label the waste container as "Hazardous Waste: Epibromohydrin” and
include the associated hazard symbols (Toxic, Flammable, Corrosive).

e Segregation: Do not mix epibromohydrin waste with other chemical waste streams to
prevent potentially violent reactions.[1] It is incompatible with acids, strong oxidizing agents,
aluminum, magnesium, sodium, zinc, and water.[2]

Step 2: Containerization
» Original Containers: Whenever possible, leave the chemical in its original container.[1]

o Waste Containers: If transferring to a waste container, use one that is in good condition,
compatible with epibromohydrin, and has a tightly sealing lid.
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o Container Integrity: Do not overfill waste containers; a recommended maximum is 90% of the
container's capacity.[6] Ensure the exterior of the container is clean and free of
contamination.[6]

Step 3: Storage Pending Disposal

Location: Store waste containers in a designated, locked, and well-ventilated hazardous
waste storage area.[1][3]

Conditions: Keep the storage area cool and dry, away from heat, sparks, open flames, and
other ignition sources.[1][2][3] The recommended storage temperature is below 4°C (39°F).

[2]

Secondary Containment: Utilize secondary containment trays to prevent the spread of
material in case of a leak.[7]

Step 4: Spill Management In the event of a spill, evacuate the area and remove all ignition
sources.[5]

Containment: Cover drains to prevent environmental release.[1]

Absorption: Absorb the spill using an inert material such as vermiculite, dry sand, or a
commercial chemical absorbent (e.g., Chemizorb®).[1][2][5]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a
suitable, labeled container for hazardous waste.[2]

Decontamination: Clean the affected area thoroughly.[1]

Reporting: Report the spill to the appropriate environmental health and safety personnel at
your institution.

Step 5: Final Disposal

» Professional Disposal: Arrange for the collection and disposal of the epibromohydrin waste
through a licensed hazardous waste disposal company.[1][3]
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e Documentation: Complete all necessary waste manifest paperwork as required by your
institution and regulatory agencies. This is often referred to as a "trip-ticket" system.[8]

Quantitative Data and Specifications

The following table summarizes key quantitative data for epibromohydrin relevant to its safe
handling and disposal.

Property Value Source Citation
UN Number UN2558 [1]

6.1 (Toxic), Subsidiary Risk 3
Hazard Class [1]

(Flammable)
Flash Point 56 °C (133 °F) [2]
Recommended Storage Temp. Below 4°C (39°F) [2]
CAS Number 3132-64-7 [2]

Epibromohydrin Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of
epibromohydrin waste.
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Caption: Workflow for the safe disposal of epibromohydrin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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